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<Technical Guide: 3-Methyl-1,2-thiazole-5-carboxylic acid

A Comprehensive Overview for Chemical and Pharmaceutical Research

Abstract
This technical guide provides an in-depth analysis of 3-Methyl-1,2-thiazole-5-carboxylic acid,

a heterocyclic compound of significant interest in medicinal chemistry and materials science.

We will explore its fundamental chemical and physical properties, established synthesis

methodologies, and diverse applications. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development,

offering both foundational knowledge and practical insights into the utility of this versatile

molecule.

Introduction: The Significance of the Thiazole
Moiety
The thiazole ring, a five-membered heterocycle containing both sulfur and nitrogen, is a

privileged scaffold in medicinal chemistry.[1][2][3] Its unique electronic properties and ability to

engage in various non-covalent interactions make it a cornerstone in the design of numerous

biologically active compounds.[1][4] Thiazole derivatives have demonstrated a broad spectrum

of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and
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anticonvulsant properties.[1][2] 3-Methyl-1,2-thiazole-5-carboxylic acid, as a substituted

thiazole, represents a key building block for the synthesis of novel chemical entities with

tailored biological functions.

Core Identifiers and Chemical Properties
Accurate identification and characterization are paramount in chemical research. This section

provides the essential identifiers and physicochemical properties of 3-Methyl-1,2-thiazole-5-
carboxylic acid.

Chemical Identifiers
A clear and unambiguous identification of a chemical substance is the foundation of scientific

reproducibility. The following table summarizes the key identifiers for 3-Methyl-1,2-thiazole-5-
carboxylic acid.

Identifier Value Source

CAS Number 10253-12-0 --INVALID-LINK--

PubChem CID 274092 --INVALID-LINK--

Molecular Formula C5H5NO2S --INVALID-LINK--

IUPAC Name
3-methyl-1,2-thiazole-5-

carboxylic acid
--INVALID-LINK--

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various

experimental settings and biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://kuey.net/index.php/kuey/article/download/3647/2378/8412
https://www.mdpi.com/1420-3049/27/13/3994
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 143.16 g/mol [5]

Appearance Solid[6]

Melting Point 287 °C (decomposes)

Solubility Soluble in DMSO[7]

pKa (Conjugate Acid) 2.5 (for the thiazole ring)[3]

Synthesis and Characterization
The synthesis of 3-Methyl-1,2-thiazole-5-carboxylic acid and its derivatives is a topic of

ongoing research. Several synthetic routes have been developed, often leveraging the

principles of heterocyclic chemistry.

General Synthetic Strategies
The construction of the thiazole ring is typically achieved through condensation reactions. One

common approach involves the reaction of a thioamide with an α-halocarbonyl compound, a

method known as the Hantzsch thiazole synthesis. Variations of this method, along with other

novel synthetic strategies, are continually being explored to improve yields and introduce

diverse functionalities.[1] For instance, some syntheses may start from ethyl 2-amino-4-

methylthiazole-5-carboxylate and proceed through several steps to yield the desired carboxylic

acid derivative.[1]

Below is a generalized workflow for the synthesis of thiazole derivatives, illustrating the key

stages from starting materials to the final product.

Starting Materials
(e.g., Thioamides, α-Haloketones)

Ring Formation
(e.g., Hantzsch Synthesis) Substituted Thiazole Ester Ester Hydrolysis 3-Methyl-1,2-thiazole-

5-carboxylic acid

Purification
(e.g., Recrystallization,

Chromatography)

Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for thiazole-5-carboxylic acids.
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Spectroscopic Characterization
The structural elucidation of 3-Methyl-1,2-thiazole-5-carboxylic acid and its derivatives relies

on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are instrumental in

confirming the presence of the methyl group, the thiazole ring protons, and the carboxylic

acid moiety. Chemical shifts provide valuable information about the electronic environment of

each nucleus. For similar thiazole derivatives, characteristic signals for the thiazole ring

protons are observed between 7.27 and 8.77 ppm in 1H NMR, indicating the aromatic nature

of the ring.[3]

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern of the compound, confirming its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present,

such as the carbonyl (C=O) of the carboxylic acid and the C=N and C-S bonds of the

thiazole ring.

Applications in Research and Development
The unique structural features of 3-Methyl-1,2-thiazole-5-carboxylic acid make it a valuable

building block in several areas of research, particularly in drug discovery and materials science.

Medicinal Chemistry and Drug Discovery
The thiazole nucleus is a common feature in many approved drugs.[1] 3-Methyl-1,2-thiazole-
5-carboxylic acid serves as a versatile starting material for the synthesis of a wide range of

biologically active molecules.

Anticancer Agents: Thiazole derivatives have been investigated as inhibitors of various

protein kinases, which are key targets in cancer therapy.[4] The carboxylic acid functionality

can be readily converted to amides, esters, and other functional groups to explore structure-

activity relationships (SAR) and optimize binding to target proteins.[4]

Antimicrobial Agents: The thiazole ring is a component of some antibiotics. Novel derivatives

of 3-Methyl-1,2-thiazole-5-carboxylic acid are being synthesized and evaluated for their

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://en.wikipedia.org/wiki/Thiazole
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://kuey.net/index.php/kuey/article/download/3647/2378/8412
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10467532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10467532/
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


activity against resistant bacterial and fungal strains.[7]

Enzyme Inhibitors: The structural and electronic properties of the thiazole ring allow it to

interact with the active sites of various enzymes. This has led to the development of thiazole-

based inhibitors for targets such as cyclooxygenase (COX) enzymes, which are involved in

inflammation.

The following diagram illustrates the central role of 3-Methyl-1,2-thiazole-5-carboxylic acid as

a scaffold in the development of various therapeutic agents.

Therapeutic Targets

Chemical Modification

3-Methyl-1,2-thiazole-
5-carboxylic acid

Amide Formation Esterification Other Modifications

Kinase Inhibitors Antibacterial/
Antifungal COX Inhibitors

Click to download full resolution via product page

Caption: Drug discovery applications of 3-Methyl-1,2-thiazole-5-carboxylic acid.

Materials Science
The thiazole ring can also be incorporated into polymers and other materials to impart specific

properties. The carboxylic acid group provides a convenient handle for polymerization or for

grafting onto surfaces.

Safety and Handling
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As with any chemical substance, proper safety precautions must be observed when handling 3-
Methyl-1,2-thiazole-5-carboxylic acid and its derivatives.

Hazard Identification
Based on available safety data sheets for similar compounds, 3-Methyl-1,2-thiazole-5-
carboxylic acid may cause skin, eye, and respiratory irritation.[8][9][10]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[8][10]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side-shields, and a lab coat.[8][10] If dust is generated, use a NIOSH-approved

respirator.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Storage: Store in a cool, dry place in a tightly sealed container.[10]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
3-Methyl-1,2-thiazole-5-carboxylic acid is a valuable and versatile heterocyclic compound

with significant potential in both academic and industrial research. Its established role as a key

building block in the synthesis of medicinally important molecules, coupled with its potential

applications in materials science, ensures its continued relevance. This guide has provided a

comprehensive overview of its core identifiers, properties, synthesis, applications, and safety

considerations, serving as a foundational resource for scientists and researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/de/sds/SIAL/45686?userType=anonymous
https://www.fishersci.com/store/msds?partNumber=CC09501DA&productDescription=1%2C3-THIAZOLE-2-CARBOXYLI+1GR&vendorId=VN00092202&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR2597.pdf
https://www.sigmaaldrich.com/JP/de/sds/SIAL/45686?userType=anonymous
https://static.cymitquimica.com/products/54/pdf/sds-OR2597.pdf
https://www.sigmaaldrich.com/JP/de/sds/SIAL/45686?userType=anonymous
https://static.cymitquimica.com/products/54/pdf/sds-OR2597.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2597.pdf
https://www.benchchem.com/product/b1606719?utm_src=pdf-body
https://www.benchchem.com/product/b1606719?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. kuey.net [kuey.net]

2. mdpi.com [mdpi.com]

3. Thiazole - Wikipedia [en.wikipedia.org]

4. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-
based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC
[pmc.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. chemimpex.com [chemimpex.com]

7. mdpi.com [mdpi.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. fishersci.com [fishersci.com]

10. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [3-Methyl-1,2-thiazole-5-carboxylic acid CAS number
and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606719#3-methyl-1-2-thiazole-5-carboxylic-acid-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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